Cas no 2172047-37-7 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid
• CAS No: 2172047-37-7
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 6571050
• PubChem ID: 165579955
• Update Time: 2025-10-31

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}propanoic acid
• EN300-1564553
• 2172047-37-7

• Inchi： 1S/C23H22N4O5/c1-27-12-19(21(26-27)22(30)24-11-10-20(28)29)25-23(31)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18H,10-11,13H2,1H3,(H,24,30)(H,25,31)(H,28,29)
• InChI Key： WMRRUOBLPYFIQS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C)N=C1C(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid (CAS No. 2172047-37-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid (CAS No. 2172047-37-7) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected pyrazole propanoic acid, is widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the pyrazole core, make it a versatile building block for researchers exploring novel therapeutic agents.

The Fmoc group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for medical and biotechnological applications. With the growing demand for peptide-based drugs, such as GLP-1 analogs and antimicrobial peptides, the importance of Fmoc-protected intermediates like CAS 2172047-37-7 cannot be overstated. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "pyrazole-based peptide linkers" to identify high-quality reagents for their projects.

One of the key advantages of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid is its compatibility with automated peptide synthesizers. This aligns with the current trend toward automation in laboratories, where efficiency and reproducibility are paramount. The compound's pyrazole moiety also contributes to its stability and reactivity, making it a preferred choice for constructing complex peptide architectures. Questions like "How to use Fmoc-protected compounds in SPPS?" or "Best practices for handling pyrazole derivatives" are commonly encountered in scientific forums, reflecting the compound's relevance.

Beyond peptide synthesis, CAS 2172047-37-7 has potential applications in the development of small-molecule inhibitors and bioconjugation strategies. The rise of antibody-drug conjugates (ADCs) and targeted therapies has spurred interest in novel linker technologies, where this compound's propanoic acid tail can serve as a functional handle for further modifications. Searches for "bioconjugation reagents 2024" or "innovative peptide linkers" often highlight the need for such specialized chemicals.

Quality and purity are critical when working with Fmoc-protected pyrazole propanoic acid, as impurities can compromise downstream applications. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure batch-to-batch consistency. Researchers frequently inquire about "CAS 2172047-37-7 purity standards" or "storage conditions for Fmoc compounds," underscoring the importance of reliable sourcing.

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}propanoic acid represents a valuable tool for modern drug discovery and peptide engineering. Its multifaceted applications, from SPPS to bioconjugation, align with cutting-edge research trends. As the scientific community continues to explore its potential, this compound is poised to remain a staple in laboratories worldwide.